(R)-2-Methyl-N-(thietan-3-ylidene)propane-2-sulfinamide

• Molecular Formula: C7H13NOS2
• Molecular Weight: 191.3 g/mol
• IUPAC Name: 2-methyl-N-(thietan-3-ylidene)propane-2-sulfinamide
• InChI: InChI=1S/C7H13NOS2/c1-7(2,3)11(9)8-6-4-10-5-6/h4-5H2,1-3H3
• InChI Key: RMCVXWDIBVRIIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)N=C1CSC1

Description

®-2-Methyl-N-(thietan-3-ylidene)propane-2-sulfinamide is a chiral sulfinamide compound. Chiral sulfinamides are known for their applications in asymmetric synthesis, serving as chiral auxiliaries or ligands in various catalytic processes. The presence of both a sulfinamide group and a thietan ring in its structure suggests potential utility in organic synthesis and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-2-Methyl-N-(thietan-3-ylidene)propane-2-sulfinamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as ®-2-methylpropane-2-sulfinamide and a thietan derivative.

Reaction Conditions: The reaction conditions may include the use of a base (e.g., sodium hydride) and a solvent (e.g., tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

Reaction Steps: The thietan derivative is reacted with ®-2-methylpropane-2-sulfinamide under the specified conditions to form the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route for large-scale production, including considerations for yield, purity, and cost-effectiveness. This may involve the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

®-2-Methyl-N-(thietan-3-ylidene)propane-2-sulfinamide can undergo various types of chemical reactions, including:

Oxidation: The sulfinamide group can be oxidized to form sulfonamides.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The thietan ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfonamides

Reduction: Amines

Substitution: Substituted thietan derivatives

Scientific Research Applications

Chemistry

In chemistry, ®-2-Methyl-N-(thietan-3-ylidene)propane-2-sulfinamide can be used as a chiral auxiliary in asymmetric synthesis, aiding in the production of enantiomerically pure compounds.

Biology

Medicine

In medicinal chemistry, the compound could be explored for its potential as a drug candidate or as a building block in the synthesis of pharmaceuticals.

Industry

Industrially, the compound may be used in the production of fine chemicals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of ®-2-Methyl-N-(thietan-3-ylidene)propane-2-sulfinamide would depend on its specific application. In asymmetric synthesis, it acts as a chiral auxiliary, influencing the stereochemistry of the reaction products. The molecular targets and pathways involved would vary based on the specific reactions and applications.

Comparison with Similar Compounds

Similar Compounds

®-2-Methylpropane-2-sulfinamide: A simpler sulfinamide without the thietan ring.

(S)-2-Methyl-N-(thietan-3-ylidene)propane-2-sulfinamide: The enantiomer of the compound .

Thietan-3-ylidene derivatives: Compounds with similar thietan ring structures but different substituents.

Uniqueness

®-2-Methyl-N-(thietan-3-ylidene)propane-2-sulfinamide is unique due to the combination of its chiral sulfinamide group and the thietan ring, which may confer distinct reactivity and selectivity in chemical reactions.